Cas no 1519-21-7 (Benzeneacetic acid, a-ethyl-, 1,1'-anhydride)

• Product Name: Benzeneacetic acid, a-ethyl-, 1,1'-anhydride
• CAS No: 1519-21-7
• MF: C₂₀H₂₂O₃
• MW: 310.386886119843
• CID: 201044
• PubChem ID: 57652736
• Update Time: 2025-04-19

Benzeneacetic acid, a-ethyl-, 1,1'-anhydride Chemical and Physical Properties

Names and Identifiers

• 2-phenylbutanoyl 2-phenylbutanoate
• 2-PHENYLBUTYRIC ACID ANHYDRIDE
• Benzeneacetic acid, a-ethyl-, 1,1'-anhydride
• 2-phenylbutanoic anhydride
• 2-Phenylbutyric anhydride
• rac-2-phenylbutanoic acid anhydride
• Bis(α-ethylbenzeneacetic)anhydride
• BIS(2-PHENYLBUTYRIC ACID) ANHYDRIDE
• 2-PHENYLBUTYRIC ACID ANHYDRIDE FOR RESOL
• 2-phenylbutyric acid 2-phenylbutanoyl ester
• Benzeneacetic acid, .alpha.-ethyl-, anhydride
• 2-PHENYLBUTYRIC ACID ANHYDRIDE FOR RESOLUTION OF RACEMATES 98+%
• EINECS 216-180-0
• NS00045074
• NMVCQWBTTHDUQD-UHFFFAOYSA-N
• FT-0738759
• A909865
• phenylbutyric anhydride
• 2-phenylbutanoicanhydride
• 1519-21-7
• DTXSID10934362
• J-008865
• 2-Phenylbutyric acid anhydride, purum, >=98.0% (NT)
• SCHEMBL2222145

• MDL： MFCD00040493
• Inchi： 1S/C20H22O3/c1-3-17(15-11-7-5-8-12-15)19(21)23-20(22)18(4-2)16-13-9-6-10-14-16/h5-14,17-18H,3-4H2,1-2H3
• InChI Key： NMVCQWBTTHDUQD-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1)CC)=O)C(C(C1C=CC=CC=1)CC)=O

Computed Properties

• Exact Mass: 310.15700
• Monoisotopic Mass: 310.156895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.072 g/mL at 20 °C(lit.)
• Boiling Point: 132 °C/0.1 mmHg(lit.)
• Flash Point: 191.1°C
• Refractive Index: n20/D 1.531
• PSA: 43.37000
• LogP: 4.44380

Benzeneacetic acid, a-ethyl-, 1,1'-anhydride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes